Cas no 2229279-33-6 (2-1-(2-methyl-1-phenylpropyl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(2-methyl-1-phenylpropyl)cyclopropylpropan-2-amine
• CAS No: 2229279-33-6
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 6369465
• PubChem ID: 165850331
• Update Time: 2025-05-20

2-1-(2-methyl-1-phenylpropyl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methyl-1-phenylpropyl)cyclopropylpropan-2-amine
• EN300-1877165
• 2-[1-(2-methyl-1-phenylpropyl)cyclopropyl]propan-2-amine
• 2229279-33-6

• Inchi： 1S/C16H25N/c1-12(2)14(13-8-6-5-7-9-13)16(10-11-16)15(3,4)17/h5-9,12,14H,10-11,17H2,1-4H3
• InChI Key： CEQDLGQFJJSFBS-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C(C2C=CC=CC=2)C(C)C)CC1

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2-methyl-1-phenylpropyl)cyclopropylpropan-2-amine

Chemical Compound CAS No. 2229279-33-6: 2-(1-(2-Methyl-1-phenylpropyl)cyclopropyl)propan-2-amine

The chemical compound with CAS number 2229279-33-6, commonly referred to as 2-(1-(2-methyl-1-phenylpropyl)cyclopropyl)propan-2-amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development and material science. Recent studies have highlighted its role in neurological research and its potential as a building block for advanced pharmaceuticals.

The molecular structure of this compound is characterized by a cyclopropyl group attached to a propanamine backbone, with a substituted phenylpropyl side chain. This configuration contributes to its bioavailability and stability, making it an attractive candidate for therapeutic interventions. Researchers have explored its ability to interact with specific biological targets, such as G protein-coupled receptors (GPCRs), which are critical in various physiological processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including Friedel-Crafts alkylation and ring-closing metathesis. These methods have improved the scalability and cost-effectiveness of production, paving the way for larger-scale studies. The compound's solvatochromic properties have also been investigated, revealing its responsiveness to changes in solvent polarity, which could be leveraged in sensor technologies.

In terms of pharmacological activity, this compound has shown promise in preclinical models of neurodegenerative diseases. Studies indicate that it may modulate pathways associated with amyloid-beta aggregation, a hallmark of Alzheimer's disease. Additionally, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to further elucidate its therapeutic potential.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, while molecular docking studies have predicted binding affinities to various drug targets. These computational approaches are complemented by experimental validations, ensuring robustness in the findings.

Moreover, the compound's role in green chemistry has been explored, with researchers investigating its use as a catalyst in asymmetric synthesis reactions. Its ability to facilitate enantioselective transformations could reduce reliance on hazardous reagents, aligning with global sustainability goals. This dual applicability in both therapeutic and industrial contexts underscores its versatility as a chemical entity.

In conclusion, the compound CAS No. 2229279-33-6 represents a significant advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable asset in drug discovery and material innovation. As ongoing studies continue to uncover new dimensions of its functionality, this compound is poised to make substantial contributions to scientific progress across multiple disciplines.